Cas no 58728-01-1 (stemarin)

• Product Name: stemarin
• CAS No: 58728-01-1
• Molecular Formula: C₂₀H₃₄O₂
• Molecular Weight: 306.483
• CID: 2044866
• PubChem ID: 12151291

stemarin Properties

Names and Identifiers

• stemarin
• (4R,4aβ,6aα)-Tetradecahydro-8β-hydroxy-4,8,11bα-trimethyl-9β,11aβ-methano-11aH-cyclohepta[a]naphthalene-4-methanol
• (1R,2S,6R,7R,10S,12R,13R)-6-(hydroxymethyl)-2,6,12-trimethyltetracyclo[11.2.1.01,10.02,7]hexadecan-12-ol
• Stemarin
• 58728-01-1
• (1R,2S,6R,7R,10S,12R,13R)-6-(hydroxymethyl)-2,6,12-trimethyltetracyclo(11.2.1.01,10.02,7)hexadecan-12-ol

• InChIKey： FTJVSKZQYPUTJW-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H34O2/c1-17(13-21)8-4-9-18(2)16(17)6-5-15-11-19(3,22)14-7-10-20(15,18)12-14/h14-16,21-22H,4-13H2,1-3H3
• SMILES： CC1(O)CC2CCC3C(C)(CO)CCCC3(C)C22CCC1C2

Computed Properties

• Exact Mass: 306.255880323Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 306.255880323Da
• Heavy Atom Count: 22
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.47
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Stemarane diterpenoids